Cas no 808764-22-9 (1-[4-bromo-3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-methylpyrazol-1-yl]ethanone)

• Product Name: 1-[4-bromo-3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-methylpyrazol-1-yl]ethanone
• CAS No: 808764-22-9
• MF: C₉H₆BrF₇N₂O
• MW: 371.049565792084
• CID: 1801774
• PubChem ID: 2735836
• Update Time: 2025-08-04

1-[4-bromo-3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-methylpyrazol-1-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[4-bromo-3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-methylpyrazol-1-yl]ethanone
• 1-acetyl-4-bromo-3(5)-(heptafluoropropyl)-5(3)-methylpyrazole
• AC1MC481
• MolPort-000-150-813
• PC1004
• KB-151720
• 1-acetyl-4-bromo-5-methyl-3-heptafluoropropylpyrazole
• 1-acetyl-4-bromo-3-heptafluoro-1-propyl-5-methylpyrazole
• 1-acetyl-4-bromo-5(3)-methyl-3(5)-perfluoropropylpyrazole
• 1-acetyl-4-bromo-3(5)-(heptafluoro-1-propyl)-5(3)-(methyl)pyrazole
• 1-acetyl-4-bromo-3(5)-(heptafluoroprop-1-yl)-5-(3)-(methyl)pyrazole
• 1-(4-Bromo-5-methyl-3-(perfluoropropyl)-1H-pyrazol-1-yl)ethan-1-one
• AKOS005258156
• QOFOCRYYXCZUDF-UHFFFAOYSA-N
• 808764-22-9
• 1-Acetyl-4-bromo-5(3)-methyl-3(5)-perfluoropropyl pyrazole
• DTXSID90370981

• Inchi： 1S/C9H6BrF7N2O/c1-3-5(10)6(18-19(3)4(2)20)7(11,12)8(13,14)9(15,16)17/h1-2H3
• InChI Key： QOFOCRYYXCZUDF-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N(C(C)=O)N=C1C(C(C(F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 369.95517g/mol
• Monoisotopic Mass: 369.95517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 34.9Ų

1-[4-bromo-3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-methylpyrazol-1-yl]ethanone Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：